Cas no 955539-00-1 (3,4-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide)
3,4-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
- 955539-00-1
- 3,4-dimethoxy-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide
- 3,4-dimethoxy-N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
- AKOS024489174
- VU0628974-1
- AB00683969-01
- F5014-0299
- 3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
-
- Inchi: 1S/C22H20N4O4/c1-28-18-9-6-15(12-19(18)29-2)22(27)23-16-7-4-14(5-8-16)17-13-26-20(24-17)10-11-21(25-26)30-3/h4-13H,1-3H3,(H,23,27)
- InChI Key: ANAVXJDYHRZXTQ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=NC(=CN2N=1)C1C=CC(=CC=1)NC(C1C=CC(=C(C=1)OC)OC)=O
Computed Properties
- Exact Mass: 404.14845513g/mol
- Monoisotopic Mass: 404.14845513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 571
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 87Ų
3,4-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5014-0299-2μmol |
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide |
955539-00-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0299-5μmol |
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide |
955539-00-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0299-10μmol |
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide |
955539-00-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0299-20μmol |
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide |
955539-00-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0299-1mg |
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide |
955539-00-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0299-2mg |
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide |
955539-00-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0299-3mg |
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide |
955539-00-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0299-4mg |
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide |
955539-00-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0299-5mg |
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide |
955539-00-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0299-10mg |
3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide |
955539-00-1 | 10mg |
$79.0 | 2023-09-10 |
3,4-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 3,4-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
3,4-Dimethoxy-N-(4-{6-Methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide: A Comprehensive Overview
3,4-Dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide, identified by the CAS Registry Number 955539-00-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides and features a unique structure that combines multiple functional groups, including methoxy groups and an imidazo[1,2-b]pyridazine ring. The presence of these functional groups contributes to its versatile chemical properties and reactivity.
The synthesis of 3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide involves a series of intricate organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis techniques to accelerate the formation of the imidazo[1,2-b]pyridazine ring system. This approach not only reduces reaction time but also minimizes the formation of by-products, making the process more efficient and environmentally friendly.
The structural complexity of this compound makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to investigate its electronic properties and molecular interactions. These studies have revealed that the compound exhibits significant π-electron delocalization due to the conjugated system formed by the benzamide and imidazo[1,2-b]pyridazine moieties. This delocalization enhances the compound's stability and reactivity under various chemical conditions.
In terms of biological activity, 3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide has shown promising results in recent in vitro assays. Researchers have reported its potential as an inhibitor of certain enzymes involved in metabolic pathways. For example, a study published in 2023 demonstrated its ability to inhibit histone deacetylase (HDAC), a key enzyme in epigenetic regulation. This finding opens up new avenues for its application in the development of anti-cancer therapies.
The compound's methoxy groups play a crucial role in modulating its pharmacokinetic properties. These groups increase the lipophilicity of the molecule, which enhances its absorption and bioavailability when administered orally. Additionally, the methoxy groups provide protection against oxidative degradation, thereby improving the compound's stability under physiological conditions.
Recent advancements in analytical techniques have enabled a deeper understanding of the compound's spectroscopic properties. High-resolution mass spectrometry (HRMS) has been used to confirm its molecular formula and molecular weight accurately. Furthermore, nuclear magnetic resonance (NMR) spectroscopy has provided insights into its stereochemistry and intermolecular interactions.
In conclusion, 3,4-dimethoxy-N-(4-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide is a multifaceted compound with immense potential in both academic research and industrial applications. Its unique structure and functional groups make it a valuable tool for exploring novel chemical reactions and drug development strategies. As research continues to uncover its full spectrum of properties and applications, this compound is poised to make significant contributions to various fields of science.
955539-00-1 (3,4-dimethoxy-N-(4-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)